5-phenyl-3,5,6,7-tetrahydro-2H-thiazolo[3,2-a]pyrimidin-7-ol
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Description
5-phenyl-3,5,6,7-tetrahydro-2H-thiazolo[3,2-a]pyrimidin-7-ol is a useful research compound. Its molecular formula is C12H14N2OS and its molecular weight is 234.32. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antibacterial/Antitubercular Activities
One study focused on the synthesis of novel 5H-thiazolo[3,2-a]pyrimidin-5-ones through thiophene ring closure and subsequent reactions to produce derivatives with significant antibacterial and antitubercular activities. This research indicates the potential application of these compounds in developing new antimicrobial agents (Cai et al., 2016).
Anticancer Activity
Another study synthesized phenylbenzo[4,5]thiazolo[3,2-a]pyrano[2,3-d]pyrimidin-5-one and pyrano[2,3-d]thiazolo[3,2-a]pyrimidine-5-one derivatives via a microwave-assisted one-pot reaction. These compounds were evaluated for their antiproliferative activity against several cancer cell lines, demonstrating selective cytotoxicity and highlighting their potential as anticancer agents (Nagaraju et al., 2020).
Antihyperglycemic Evaluation
Research into thiazolylmethoxyphenyl pyrimidines and their derivatives, including pyrazolines and isoxazolines, revealed noticeable antihyperglycemic activity in a sucrose-loaded rat model. This suggests the applicability of these compounds in managing blood glucose levels and treating diabetes (Bhosle et al., 2015).
Antioxidant Properties
A study synthesized 5-benzoyl-4-(4-(methylthio)phenyl)-6-phenyl-1,2,3,4-tetrahydro-2-thioxo pyrimidine derivatives and evaluated their antioxidant properties. The compounds demonstrated significant radical scavenging activity, indicating their potential use as antioxidants (Akbas et al., 2018).
Synthesis of Arylazo Disperse Dyes
A study synthesized 5-amino-tetrazolo[1,5-a]pyrimidin-7-ol derivatives as novel arylazo disperse dyes. These dyes exhibited varying absorption spectra based on the pH and solvent used, suggesting their application in the dyeing industry and materials science (Liu et al., 2013).
Antimicrobial Activities
Research into the synthesis of 5H-thiazolo[3,2-a]pyrimidin-5-ones and their sulfonic acid derivatives revealed good antibacterial and antitubercular activities. This study showcases the potential of these compounds in developing new antimicrobial therapies (Cai et al., 2015).
Properties
IUPAC Name |
5-phenyl-3,5,6,7-tetrahydro-2H-[1,3]thiazolo[3,2-a]pyrimidin-7-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2OS/c15-11-8-10(9-4-2-1-3-5-9)14-6-7-16-12(14)13-11/h1-5,10-11,15H,6-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBBGMORRLSPVBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=NC(CC(N21)C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.